Cas no 88312-81-6 (1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-
• CAS No: 88312-81-6
• MF: C₁₄H₁₀BrNOS
• MW: 320.204301357269
• CID: 637706
• PubChem ID: 11983930
• Update Time: 2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(2-bromo-4-methylphenyl)-
• 2-(2-bromo-4-methylphenyl)-1,2-benzothiazol-3-one
• DTXSID40475172
• SCHEMBL20022715
• 88312-81-6

• Inchi： 1S/C14H10BrNOS/c1-9-6-7-12(11(15)8-9)16-14(17)10-4-2-3-5-13(10)18-16/h2-8H,1H3
• InChI Key： LIGDHFLQGGWAGU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1N1C(C2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 318.96665g/mol
• Monoisotopic Mass: 318.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles